2-(4-fluorophenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• InChI: InChI=1S/C24H23FN2O3S/c1-17-4-11-22(12-5-17)31(29,30)27-14-2-3-19-16-21(10-13-23(19)27)26-24(28)15-18-6-8-20(25)9-7-18/h4-13,16H,2-3,14-15H2,1H3,(H,26,28)
• InChI Key: LBUZOXVCFITSKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H23FN2O3S
• Molecular Weight: 438.5 g/mol
• CAS No.: 946335-17-7

Description

This compound features a tetrahydroquinoline core substituted at the 1-position with a 4-methylbenzenesulfonyl (tosyl) group and at the 6-position with an acetamide-linked 4-fluorophenyl moiety. Its molecular framework combines sulfonamide and fluorinated aromatic functionalities, which are common in bioactive molecules targeting enzymes or receptors.

Biological Activity

The compound 2-(4-fluorophenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide is a member of the tetrahydroquinoline class, which has garnered attention for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{F}\text{N}_{2}\text{O}_{2}\text{S}$$

Biological Activity Overview

Research indicates that tetrahydroquinoline derivatives exhibit a range of biological activities including:

• Anticancer : Compounds in this class have shown potential as cytotoxic agents against various cancer cell lines.
• Antimicrobial : They possess antibacterial and antifungal properties.
• Anti-inflammatory : Some derivatives act as inhibitors of inflammatory pathways.

Anticancer Activity

Recent studies have highlighted the anticancer properties of tetrahydroquinoline derivatives. For instance:

• A study by Jo et al. (2016) demonstrated that certain tetrahydroquinoline scaffolds function as potent NF-κB inhibitors, which are crucial in cancer progression and inflammation .
• Cytotoxic effects were observed in human breast cancer cell lines when treated with related compounds, suggesting that modifications to the tetrahydroquinoline structure can enhance anticancer efficacy .

Antimicrobial Properties

The antimicrobial activity of 2-(4-fluorophenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been explored in various studies:

• Compounds derived from tetrahydroquinoline have shown effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anti-inflammatory Mechanisms

The anti-inflammatory potential of this compound is particularly noteworthy:

• It has been reported to modulate the activity of inflammatory mediators such as cytokines and chemokines. This modulation can be beneficial in conditions characterized by excessive inflammation, such as rheumatoid arthritis and other autoimmune diseases .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	References
Anticancer	NF-κB inhibition, apoptosis induction	,
Antimicrobial	Disruption of cell wall synthesis
Anti-inflammatory	Modulation of cytokine release

Case Studies

Case Study 1: Anticancer Activity
In a pivotal study by Muñoz et al. (2011), various tetrahydroquinoline derivatives were tested against breast cancer cell lines. The results indicated that specific modifications to the structure significantly increased cytotoxicity compared to standard chemotherapeutics like gemcitabine and paclitaxel .

Case Study 2: Anti-inflammatory Effects
Another study focused on the anti-inflammatory properties of tetrahydroquinoline derivatives showed that these compounds could reduce the expression levels of pro-inflammatory cytokines in vitro. This suggests their potential use in treating chronic inflammatory diseases .

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Challenges: The target compound’s tetrahydroquinoline-tosyl group may require stringent anhydrous conditions, as seen in analogous sulfonylation reactions (e.g., chlorosulfonic acid at 60°C in ) .
• Biological Potential: Fluorophenyl and sulfonamide groups are associated with kinase inhibition (e.g., MGAT2 in ) and receptor antagonism (e.g., orexin receptors in ). The target compound’s combination of these groups warrants exploration in similar assays .
• Thermal Stability : High melting points (132–230°C) in related sulfonamides suggest that the target compound may exhibit robust thermal stability, advantageous for formulation .